1-(Cyclopropylmethyl)cyclohexane-1-carbaldehyde

• Molecular Formula: C11H18O
• Molecular Weight: 166.26 g/mol
• IUPAC Name: 1-(cyclopropylmethyl)cyclohexane-1-carbaldehyde
• InChI: InChI=1S/C11H18O/c12-9-11(8-10-4-5-10)6-2-1-3-7-11/h9-10H,1-8H2
• InChI Key: AAIKTFBQWRALPU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(CC2CC2)C=O

Description

1-(Cyclopropylmethyl)cyclohexane-1-carbaldehyde is a bicyclic aldehyde featuring a cyclohexane core substituted with a cyclopropylmethyl group and a formyl (-CHO) moiety. This compound is synthesized via a condensation reaction between cyclohexanone and benzaldehyde in a 1:2 molar ratio, catalyzed by aqueous diethylamine at room temperature. The reaction achieves an excellent yield of 85% within 1 hour . The cyclopropylmethyl group introduces steric and electronic effects that influence the compound’s reactivity, solubility, and spectroscopic properties. Its structural complexity makes it relevant in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals where bicyclic frameworks are valued for their stability and conformational rigidity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(Cyclopropylmethyl)cyclohexane-1-carbaldehyde typically involves the following steps:

Formation of Cyclopropylmethyl Bromide: Cyclopropylmethanol is treated with hydrobromic acid (HBr) to form cyclopropylmethyl bromide.

Alkylation of Cyclohexanone: Cyclohexanone is reacted with cyclopropylmethyl bromide in the presence of a strong base such as sodium hydride (NaH) to form 1-(Cyclopropylmethyl)cyclohexanol.

Oxidation: The alcohol is then oxidized using an oxidizing agent like pyridinium chlorochromate (PCC) to yield 1-(Cyclopropylmethyl)cyclohexane-1-carbaldehyde.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions, and ensuring the purity and yield of the final product.

Chemical Reactions Analysis

Types of Reactions

1-(Cyclopropylmethyl)cyclohexane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate (KMnO4).

Reduction: The aldehyde can be reduced to the corresponding alcohol using reducing agents like sodium borohydride (NaBH4).

Substitution: The cyclopropylmethyl group can undergo substitution reactions, particularly under acidic or basic conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3).

Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4).

Substitution: Hydrochloric acid (HCl), sodium hydroxide (NaOH).

Major Products Formed

Oxidation: 1-(Cyclopropylmethyl)cyclohexane-1-carboxylic acid.

Reduction: 1-(Cyclopropylmethyl)cyclohexanol.

Substitution: Various substituted cyclohexane derivatives depending on the substituent introduced.

Scientific Research Applications

1-(Cyclopropylmethyl)cyclohexane-1-carbaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, although specific applications are still under research.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(Cyclopropylmethyl)cyclohexane-1-carbaldehyde is not well-documented. as an aldehyde, it can participate in various chemical reactions, including nucleophilic addition and condensation reactions. The molecular targets and pathways involved would depend on the specific context of its use, such as in biological systems or chemical synthesis.

Comparison with Similar Compounds

Table 1: Key Parameters of Analogous Cyclohexane-1-carbaldehyde Derivatives

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Synthesis Yield (%)	Reaction Time (h)	Key Reference
1-(Cyclopropylmethyl)cyclohexane-1-carbaldehyde	Cyclopropylmethyl	C₁₁H₁₆O	164.24	85	1
1-(4-Chlorophenyl)cyclohexane-1-carbaldehyde	4-Chlorophenyl	C₁₃H₁₅ClO	222.71	85	3
1-(4-Fluorophenyl)cyclohexane-1-carbaldehyde	4-Fluorophenyl	C₁₃H₁₅FO	206.26	85	3
1-(4-Methoxyphenyl)cyclohexane-1-carbaldehyde	4-Methoxyphenyl	C₁₄H₁₈O₂	218.30	Not reported	Not reported
(1S,3R,4S)-4-Ethyl-3-methylcyclohexane-1-carbaldehyde	Ethyl, Methyl (stereospecific)	C₁₀H₁₆O	152.23	Not reported	Not reported

Key Observations:

• Synthetic Efficiency : The cyclopropylmethyl derivative achieves the same yield (85%) as chlorophenyl and fluorophenyl analogs but in a shorter reaction time (1 h vs. 3 h) . This highlights the role of the cyclopropyl group in accelerating condensation kinetics, possibly due to reduced steric hindrance compared to aromatic substituents.
• Substituent Effects : The 4-chlorophenyl and 4-fluorophenyl analogs exhibit higher molecular weights (222.71 and 206.26 g/mol) due to halogen atoms, which also enhance lipophilicity. In contrast, the cyclopropylmethyl derivative (164.24 g/mol) offers a balance between hydrophobicity and molecular compactness .
• Stereochemical Complexity : The stereospecific ethyl-methyl derivative (C₁₀H₁₆O) demonstrates how substituent orientation impacts conformational stability, though synthetic details remain underexplored .

Spectroscopic and Physicochemical Comparisons

Table 2: NMR Data for Selected Compounds

Compound Name	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	Reference
1-(Cyclopropylmethyl)cyclohexane-1-carbaldehyde	Not reported	Not reported
1-(4-Chlorophenyl)cyclohexane-1-carbaldehyde	9.35 (s, 1H, CHO), 7.34–7.25 (m, 4H, Ar-H)	201.9 (CHO), 138.2–128.5 (Ar-C), 54.0–22.7
1-(4-Fluorophenyl)cyclohexane-1-carbaldehyde	Similar to chlorophenyl analog	201.9 (CHO), shifts influenced by F

Key Findings:

• The aldehyde proton (CHO) in the chlorophenyl derivative resonates at δ 9.35 ppm, consistent with electron-withdrawing effects of the chlorine atom stabilizing the aldehyde resonance . Comparable shifts are expected for the cyclopropylmethyl analog, though experimental data are lacking.
• The cyclohexane carbons in chlorophenyl and fluorophenyl derivatives exhibit downfield shifts due to aryl ring conjugation, whereas the cyclopropylmethyl group may induce distinct shielding/deshielding patterns via its unique ring strain and electronic effects.